Cas no 140646-80-6 (Butanoic acid,2,2-diethyl-4-[[3-[(1E)-2-[4-(1-methylethyl)-2-thiazolyl]ethenyl]phenyl]amino]-4-oxo-)

• Product Name: Butanoic acid,2,2-diethyl-4-[[3-[(1E)-2-[4-(1-methylethyl)-2-thiazolyl]ethenyl]phenyl]amino]-4-oxo-
• CAS No: 140646-80-6
• MF: C₂₂H₂₈N₂O₃S
• MW: 400.534324645996
• CID: 203022
• PubChem ID: 6439428
• Update Time: 2025-10-28

Butanoic acid,2,2-diethyl-4-[[3-[(1E)-2-[4-(1-methylethyl)-2-thiazolyl]ethenyl]phenyl]amino]-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2,2-diethyl-4-[[3-[(1E)-2-[4-(1-methylethyl)-2-thiazolyl]ethenyl]phenyl]amino]-4-oxo-
• Butanoic acid,2,2-diethyl-4-[[3-[(1E)-2-[4-(1-methylethyl)-2-thiazolyl]ethenyl]phenyl]amino]-4...
• 2,2-Diethyl-3'-(2-(2-(4-isopropyl)thiazolyl)ethenyl)succinanilic acid
• 2,2-diethyl-4-[(3-{(E)-2-[4-(1-methylethyl)-1,3-thiazol-2-yl]ethenyl}phenyl)amino]-4-oxobutanoic acid
• Biricodar
• Butanoic acid, 2,2-diethyl-4-((3-(2-(4-(1-methylethyl)-2-thiazolyl)ethenyl)phenyl)amino)-4-oxo-, (E)-
• Butanoic acid, 2,2-diethyl-4-(3-(2-(4-(1-methylethyl)-2-thiazolyl)ethenyl)amino)-4-oxo-, (E)-
• Incel
• Mci 826
• Mci-826
• AKOS040742109
• SCHEMBL9094397
• HY-U00247
• MCI826
• 2,2-diethyl-4-oxo-4-[3-[(E)-2-(4-propan-2-yl-1,3-thiazol-2-yl)ethenyl]anilino]butanoic acid
• 140646-80-6
• SCHEMBL9094380
• CS-7430
• DA-65293

• Inchi： 1S/C22H28N2O3S/c1-5-22(6-2,21(26)27)13-19(25)23-17-9-7-8-16(12-17)10-11-20-24-18(14-28-20)15(3)4/h7-12,14-15H,5-6,13H2,1-4H3,(H,23,25)(H,26,27)/b11-10+
• InChI Key： PGLNVMJTDKEOBE-ZHACJKMWSA-N
• SMILES： S1C=C(C(C)C)N=C1/C=C/C1=CC=CC(=C1)NC(CC(C(=O)O)(CC)CC)=O

Computed Properties

• Exact Mass: 400.182063
• Monoisotopic Mass: 400.182063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108
• XLogP3: 4.7

Experimental Properties

• Density: 1.205
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.628

Butanoic acid,2,2-diethyl-4-[[3-[(1E)-2-[4-(1-methylethyl)-2-thiazolyl]ethenyl]phenyl]amino]-4-oxo- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on Butanoic acid,2,2-diethyl-4-[[3-[(1E)-2-[4-(1-methylethyl)-2-thiazolyl]ethenyl]phenyl]amino]-4-oxo-

Butanoic Acid, 2,2-Diethyl-4-[[3-[(1E)-2-[4-(1-Methylethyl)-2-Thiazolyl]Ethenyl]Phenyl]Amino]-4-Oxo

Butanoic acid, 2,2-diethyl-4-[[3-[(1E)-2-[4-(1-methylethyl)-2-thiazolyl]ethenyl]phenyl]amino]-4-oxo, also known by its CAS number 140646-80-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of butanoic acids, which are four-carbon carboxylic acids. The structure of this compound is characterized by a butanoic acid backbone with several substituents, including diethyl groups and a thiazole-containing aromatic ring. These substituents contribute to its unique chemical properties and reactivity.

The compound's structure can be broken down into several key components. The butanoic acid backbone provides the primary functional group, while the diethyl groups at the 2-position introduce steric hindrance and influence the compound's physical properties. The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is attached via an ethenyl group to a phenyl ring. This arrangement suggests potential aromaticity and conjugation effects that could influence the compound's electronic properties. The amino group at the 4-position further adds complexity to the molecule, potentially enabling additional chemical reactions or interactions.

Recent studies have highlighted the importance of compounds like CAS 140646-80-6 in drug discovery and development. The presence of a thiazole ring is particularly interesting due to its known biological activity in various therapeutic areas. Thiazole-containing compounds have been reported to exhibit anti-inflammatory, antioxidant, and even anticancer properties. For instance, research has shown that thiazole derivatives can modulate key enzymes involved in inflammatory pathways, making them promising candidates for anti-inflammatory drug development.

The synthesis of Butanoic acid, 2,2-diethyl-4-[[3-[(1E)-2-[4-(1-methylethyl)-2-thiazolyl]ethenyl]phenyl]amino]-4-oxo involves a multi-step process that typically includes nucleophilic substitutions, condensations, and possibly oxidation reactions. The exact synthetic pathway would depend on the availability of starting materials and the desired stereochemistry of the product. Optimization of reaction conditions is crucial to ensure high yield and purity of the final product.

In terms of applications, this compound could serve as an intermediate in the synthesis of more complex molecules with enhanced biological activity. Its structure suggests potential use in designing drugs targeting specific receptors or enzymes. For example, the amino group could act as a site for further functionalization, enabling the attachment of other bioactive moieties or targeting ligands.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is essential for its safe handling and disposal. Research into biodegradation mechanisms could provide insights into how this compound interacts with microbial communities in different environments.

In conclusion, CAS 140646-80-6, or Butanoic acid, 2,2-diethyl-4-[[3-[(1E)-2-[4-(1-methylethyl)-2-thiazolyl]ethenyl]phenyl]amino]-4-oxo, represents a valuable addition to the arsenal of organic compounds with diverse applications. Its unique structure and potential biological activity make it a subject of interest for researchers in chemistry and pharmacology alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a significant role in advancing both academic research and industrial applications.